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Compound of Interest

Compound Name: 246256-50-8

Cat. No.: B613775 Get Quote

For researchers and professionals in drug development, the proper handling and disposal of

chemical reagents is a cornerstone of laboratory safety and environmental responsibility. This

document provides a comprehensive overview of the recommended disposal procedures for

the compound with CAS number 246256-50-8, chemically identified as 5- or 6-

Carboxytetramethylrhodamine, succinimide ester.

Compound Identification and Hazard Profile
Identifier Value

CAS Number 246256-50-8

Chemical Name
5- or 6-Carboxytetramethylrhodamine,

succinimide ester

Molecular Formula C29H25N3O7

Molecular Weight 527.52 g/mol

Appearance Purple to purplish red solid

Known Hazards

May be harmful if inhaled, swallowed, or

absorbed through the skin. May cause irritation

to the respiratory tract, skin, and eyes.[1]

While this compound is not classified as hazardous for transportation, proper disposal protocols

are essential to mitigate any potential environmental or health risks.[1][2][3]
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Step-by-Step Disposal Protocol
The disposal of 246256-50-8 must adhere to federal, state, and local environmental

regulations.[1] The following steps provide a general guideline for laboratory personnel.

Personal Protective Equipment (PPE): Before handling the material, ensure appropriate PPE

is worn, including safety goggles with side-shields, impervious gloves, and a lab coat. If there

is a risk of dust formation, a full-face respirator may be necessary.

Waste Collection:

Solid Waste: Carefully sweep up any solid material. Avoid actions that could generate

dust.[1][2] Place the collected solid into a suitable, clearly labeled, and tightly closed

container for disposal.

Contaminated Materials: Any materials that have come into contact with the compound,

such as pipette tips, tubes, and gloves, should be considered contaminated and placed in

the same designated waste container.

Solutions: For solutions containing this compound, consult with your institution's

environmental health and safety (EHS) office for guidance on whether it can be treated as

a non-hazardous aqueous waste or if it requires collection as chemical waste. Do not pour

solutions down the drain.[1][2]

Container Labeling: The waste container must be clearly labeled with the chemical name ("5-

or 6-Carboxytetramethylrhodamine, succinimide ester"), CAS number ("246256-50-8"), and

any other information required by your institution.

Storage Pending Disposal: Store the sealed waste container in a designated, secure area

away from incompatible materials such as strong oxidizing agents and strong acids.[1]

Professional Disposal: The final step is to arrange for the disposal of the waste through a

licensed and qualified professional waste disposal service.[2] Your institution's EHS office will

be responsible for coordinating this.

Accidental Release Measures
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In the event of a spill, the area should be evacuated if necessary.[2] For a small spill, and while

wearing appropriate PPE, sweep up the material, taking care to avoid dust formation, and

place it in a suitable container for disposal.[1] For a large spill, contact your EHS office

immediately.[1] Prevent the spilled material from entering drains or waterways.[1][2]

Disposal Decision Workflow
The following diagram illustrates the logical steps for the proper disposal of 246256-50-8.
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Start: Have 246256-50-8 Waste

Is waste solid or solution?

Solid Waste:
- Sweep carefully

- Avoid dust formation

Solid

Solution Waste:
- Do not pour down drain

Solution

Place in a labeled,
sealed container

Store in designated
waste area

Contact licensed professional
waste disposal service

End: Proper Disposal

Click to download full resolution via product page

Disposal workflow for 246256-50-8.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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